Cas no 1494592-28-7 ([rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol)

• Product Name: [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
• CAS No: 1494592-28-7
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• MDL: MFCD28501377
• CID: 4607111
• PubChem ID: 97296935
• Update Time: 2025-10-28

[rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (1R,3R,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
• ((1R,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl)methanol
• [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
• SB12668
• D96502
• SCHEMBL16448679
• trans-bicyclo[3.1.0]hexane-3-methanol, 6,6-difluoro-
• [(1R,3S,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
• CS-0055664
• trans-bicyclo[3.1.0]hexane-3-methanol,6,6-difluoro-
• 1494673-39-0
• [(1R,3R,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
• D96503
• XJXQVPDESHEQME-FPFOFBBKSA-N
• PS-15472
• cis-bicyclo[3.1.0]hexane-3-methanol,6,6-difluoro-
• 1494592-28-7
• MFCD28501376
• XJXQVPDESHEQME-STNDOWJSSA-N
• CS-0055665
• [rel-(1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol
• SB12667
• SCHEMBL16448683
• cis-bicyclo[3.1.0]hexane-3-methanol, 6,6-difluoro-
• PS-15471
• [(1S,5R)-6,6-difluoro-3-bicyclo[3.1.0]hexanyl]methanol

• MDL： MFCD28501377
• Inchi： 1S/C7H10F2O/c8-7(9)5-1-4(3-10)2-6(5)7/h4-6,10H,1-3H2/t4?,5-,6+
• InChI Key： XJXQVPDESHEQME-GOHHTPAQSA-N
• SMILES： C(C1C[C@@]2([H])[C@]([H])(C2(F)F)C1)O

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Additional information on [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol

The Compound [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol: A Comprehensive Overview

The compound [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol with CAS No. 1494592-28-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of fluorine atoms at specific positions, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of bicyclic compounds like [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol in drug discovery and development. The bicyclo[3.1.0]hexane framework is a well-known structural motif in natural products and synthetic molecules, often associated with bioactive properties due to its rigid and compact structure.

One of the key features of this compound is the stereochemistry at the (1R,3s,5S) configuration, which plays a crucial role in determining its physical and chemical properties. The presence of two fluorine atoms at the 6-position introduces additional electronic effects and enhances the molecule's stability and reactivity under certain conditions.

Research into [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol has focused on its potential as a precursor for more complex molecules or as an intermediate in organic synthesis. Its ability to undergo various transformations while retaining its bicyclic framework makes it a valuable building block in medicinal chemistry.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents targeting specific biological pathways. For instance, recent studies have explored its role in modulating enzyme activity and its potential as a lead compound for anti-inflammatory or anti-cancer therapies.

The synthesis of [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Advanced techniques such as enantioselective catalysis and fluorination methods have been employed to achieve high yields and enantiomeric purity.

Moreover, the compound's physical properties, including its melting point and solubility characteristics, have been extensively studied to optimize its formulation for various applications. These studies have provided valuable insights into its behavior under different environmental conditions and its compatibility with other chemical entities.

Looking ahead, the continued exploration of [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol is expected to yield further breakthroughs in understanding its biological activity and therapeutic potential. Collaborative efforts between chemists and biologists are paving the way for innovative uses of this compound in both academic research and industrial settings.

In conclusion, [rel-(1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-yl]methanol with CAS No 1494592-28-7 stands as a testament to the ingenuity of modern organic chemistry and its ability to create molecules with remarkable properties and diverse applications.